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Compound of Interest

Compound Name: MRS3558

Cat. No.: B1250415

For Researchers, Scientists, and Drug Development Professionals

Abstract

MRS3558 is a synthetic compound identified as an antagonist for the P2Y6 receptor, a G
protein-coupled receptor involved in various physiological and pathological processes,
including inflammation and neurotransmission. Successful utilization of MRS3558 in in vitro cell
culture experiments is critically dependent on proper dissolution and storage to ensure its
stability and bioavailability. This document provides detailed protocols for the dissolution and
storage of MRS3558, along with essential safety precautions and a summary of its known
properties.

Chemical and Physical Properties of MRS3558

A comprehensive understanding of the physicochemical properties of MRS3558 is essential for
its effective application in research. Key data is summarized in the table below.
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Property Value Source
CAS Number 793695-40-6 [1]
Molecular Formula C20H20Cl2NeO3 [1]
Molecular Weight 463.32 g/mol [1]
Solubility Data not available [1]
_ >98% (as specified by most
Purity ) N/A
suppliers)

Recommended Dissolution Protocol

Due to the lack of specific solubility data for MRS3558, a generalized protocol for dissolving
poorly water-soluble compounds for cell culture is recommended. Dimethyl sulfoxide (DMSO) is
the solvent of choice due to its broad dissolving power and compatibility with most cell culture
systems at low concentrations.

Materials:

MRS3558 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, high-purity water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
Protocol:
e Preparation of a High-Concentration Stock Solution:

o Aseptically weigh a small, precise amount of MRS3558 powder (e.g., 1 mg) in a sterile
microcentrifuge tube.
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o Add a minimal volume of sterile DMSO to achieve a high-concentration stock solution
(e.g., 10 mM). To calculate the required volume of DMSO for a 10 mM stock solution from
1 mg of MRS3558 (MW: 463.32 g/mol ):

» Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)
= Volume (uL) = ((0.001 g / 463.32 g/mol ) / 0.01 mol/L) * 1,000,000 pL/L = 215.8 pL
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, brief sonication (5-10 minutes) in a water bath
sonicator may be applied. Visually inspect the solution to ensure no particulate matter
remains.

o Preparation of Working Solutions:

o Prepare intermediate dilutions of the high-concentration stock solution in sterile DMSO if
necessary.

o For cell culture experiments, dilute the DMSO stock solution into pre-warmed cell culture
medium to the desired final concentration. Crucially, the final concentration of DMSO in the
cell culture medium should be kept to a minimum, typically below 0.5%, as higher
concentrations can be toxic to cells.

o Itis recommended to perform a dose-response experiment to determine the optimal
concentration of MRS3558 and the maximum tolerated DMSO concentration for your
specific cell line.

Storage and Stability

Proper storage is vital to maintain the integrity and activity of MRS3558.
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Condition Recommendation

) Store at -20°C in a tightly sealed container,
Solid Compound . ]
protected from light and moisture.

Aliguot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw
DMSO Stock Solution cycles. Store at -20°C or -80°C. When stored

correctly, DMSO stock solutions are generally

stable for several months.

It is strongly recommended to prepare fresh
aqueous working solutions from the DMSO
) ] stock immediately before each experiment.
Aqueous Working Solutions ] ] ) ]
Avoid storing MRS3558 in aqueous solutions for
extended periods, as it may be prone to

hydrolysis or precipitation.

Safety Precautions

As with any chemical reagent, appropriate safety measures should be followed when handling
MRS3558.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

» Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation
of dust.

e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
o Consult the Safety Data Sheet (SDS) for complete safety information.[1]

Signaling Pathway and Experimental Workflow

MRS3558 is an antagonist of the P2Y6 receptor. The activation of the P2Y6 receptor by its
endogenous ligand, uridine diphosphate (UDP), typically leads to the activation of
phospholipase C (PLC) and subsequent downstream signaling cascades.
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Caption: P2Y6 Receptor Signaling Pathway and Inhibition by MRS3558.

The following diagram illustrates the general workflow for preparing and using MRS3558 in a
typical cell culture experiment.
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Caption: Experimental Workflow for MRS3558 Application in Cell Culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for MRS3558 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250415#how-to-dissolve-and-store-mrs3558-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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